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Abstract
This application note details a robust and sensitive method for the quantification of

Dibromoacetic acid (DBAA) in aqueous samples using High-Performance Liquid

Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). Dibromoacetic
acid is a disinfection byproduct commonly found in drinking water and is of regulatory and

health concern.[1] The described method employs a simple sample preparation procedure

followed by a rapid and selective LC-MS/MS analysis, making it suitable for high-throughput

screening and accurate quantification in research and quality control settings.

Introduction
Dibromoacetic acid (DBAA) is a member of the haloacetic acids (HAAs), a group of

disinfection byproducts formed when disinfectants like chlorine react with natural organic matter

in water.[1] Due to their potential health risks, regulatory bodies such as the U.S.

Environmental Protection Agency (EPA) have set maximum contaminant levels for a group of

five HAAs (HAA5), which includes DBAA.[2][3][4] Accurate and sensitive quantification of DBAA

is therefore crucial for monitoring water quality and for toxicological studies. This application

note presents a direct injection HPLC-MS/MS method that offers high selectivity, sensitivity, and
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speed compared to traditional gas chromatography-based methods that require complex

derivatization steps.

Experimental Protocols
Sample Preparation
A direct injection approach is utilized, minimizing sample handling and potential for analyte

loss.

Materials:

Ammonium chloride (NH₄Cl)

Sulfuric acid (H₂SO₄), 10% solution

HPLC grade water

Sample vials

Protocol:

Upon collection, preserve the water samples by adding ammonium chloride to a final

concentration of 100 mg/L to quench any residual chlorine.

Store the preserved samples at 4°C in the dark for up to two weeks.

Prior to analysis, allow the samples to reach room temperature.

For a 1 mL aliquot of the sample, adjust the pH to 2 ± 0.5 by adding an appropriate volume

of 10% sulfuric acid.

Vortex the sample briefly to ensure homogeneity.

Transfer the acidified sample to an HPLC vial for analysis.

HPLC-MS/MS Analysis
Instrumentation:
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A high-performance liquid chromatography system coupled to a triple quadrupole mass

spectrometer.

HPLC Conditions:

Parameter Value

Column
C18 reverse-phase column (e.g., 2.1 x 100 mm,

1.7 µm)

Mobile Phase A 0.1% Acetic Acid in Water

Mobile Phase B Acetonitrile

Gradient
Initial 5% B, linear gradient to 40% B in 4

minutes.

Increase to 100% B in 1 minute and hold for 1

minute.

Return to initial conditions for re-equilibration.

Flow Rate 0.3 mL/min

Injection Volume 15 µL

Column Temperature 40°C

Autosampler Temp. 7°C

Mass Spectrometry Conditions:
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Parameter Value

Ionization Mode Electrospray Ionization (ESI), Negative

Capillary Voltage 3.0 kV

Source Temperature 110°C

Desolvation Temp. 350°C

Desolvation Gas Flow 800 L/hr

Cone Gas Flow 50 L/hr

Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Dibromoacetic Acid:

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Cone Voltage
(V)

Collision
Energy (eV)

Dibromoacetic

Acid
216.8 136.9 20 10

(Quantifier)

Dibromoacetic

Acid
216.8 78.9 20 15

(Qualifier)

Data Presentation
The performance of the method was validated for linearity, limit of detection (LOD), limit of

quantification (LOQ), and recovery. The results are summarized in the table below.
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Parameter Result

Linearity (r²) > 0.995

Calibration Range 0.5 - 100 µg/L

Limit of Detection (LOD) 0.05 µg/L

Limit of Quantification (LOQ) 0.15 µg/L

Recovery 95 - 105%

Precision (%RSD) < 7%

Mandatory Visualization
The following diagram illustrates the experimental workflow for the quantification of

Dibromoacetic acid.
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1. Sample Collection
(Aqueous Matrix)

2. Sample Preservation
(100 mg/L NH4Cl)

3. Storage
(4°C, in the dark)

4. pH Adjustment
(pH 2 with H2SO4)

5. HPLC-MS/MS Analysis
(C18 Column, ESI-)

6. Data Processing
(Quantification)

7. Final Report

Click to download full resolution via product page

Caption: Experimental workflow for DBAA quantification.

Conclusion
The HPLC-MS/MS method presented in this application note provides a reliable, rapid, and

sensitive approach for the quantification of Dibromoacetic acid in water samples. The simple

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b154833?utm_src=pdf-body-img
https://www.benchchem.com/product/b154833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sample preparation and fast chromatographic runtime allow for high-throughput analysis, which

is essential for routine monitoring and research applications. The method demonstrates

excellent performance in terms of linearity, sensitivity, and accuracy, meeting the requirements

for the analysis of this important disinfection byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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